3-Formyl-4-(tributylstannyl)pyridine
Overview
Description
“3-Formyl-4-(tributylstannyl)pyridine” is a chemical compound with the molecular formula C18H31NOSn . It is used in the synthesis of substituted pyridines with diverse functional groups .
Synthesis Analysis
The synthesis of substituted pyridines with diverse functional groups has been reported via the remodeling of 3-formyl (aza)indoles/benzofurans . This ring cleavage methodology reaction allows the selective introduction of multiple functional groups .
Molecular Structure Analysis
The molecular structure of “3-Formyl-4-(tributylstannyl)pyridine” consists of a pyridine ring with a formyl group at the 3-position and a tributylstannyl group at the 4-position .
Chemical Reactions Analysis
The chemical reactions involving “3-Formyl-4-(tributylstannyl)pyridine” are part of a broader methodology for the synthesis of substituted pyridines . This involves a ring cleavage reaction that allows the introduction of various functional groups to the pyridine scaffold .
Scientific Research Applications
Organic Synthesis
3-Formyl-4-(tributylstannyl)pyridine, like many other pyridine derivatives, can be used as a building block in organic synthesis . It can participate in various reactions to form complex organic molecules, which can be used in the development of new drugs, materials, and other chemical products .
Medicinal Chemistry
Pyridine derivatives have been widely used in medicinal chemistry due to their diverse biological activities . They can be used to synthesize drugs with various therapeutic effects. However, the specific medicinal applications of 3-Formyl-4-(tributylstannyl)pyridine would require further research .
Material Science
In the field of material science, pyridine derivatives can be used in the synthesis of functional materials . These materials can have various applications, such as in the production of high-performance polymers, dyes, and pigments .
Industrial Research
3-Formyl-4-(tributylstannyl)pyridine can also find applications in industrial research. It can be used in the development of new industrial processes and products.
Environmental Research
Pyridine derivatives can be used in environmental research, for example, in the study of environmental pollutants . They can also be used in the development of environmental remediation technologies .
Photophysical Properties
Pyrazole derivatives, a family of compounds similar to pyridine derivatives, have demonstrated exceptional photophysical properties . This suggests that 3-Formyl-4-(tributylstannyl)pyridine could potentially be used in applications that require control over light, such as in the development of photovoltaic devices or fluorescent markers .
Future Directions
properties
IUPAC Name |
4-tributylstannylpyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4NO.3C4H9.Sn/c8-5-6-2-1-3-7-4-6;3*1-3-4-2;/h1,3-5H;3*1,3-4H2,2H3; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQDQKSXEFDNNNH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=C(C=NC=C1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H31NOSn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10395494 |
Source
|
| Record name | 4-(Tributylstannyl)pyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10395494 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
396.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Tributylstannylpyridine-3-carbaldehyde | |
CAS RN |
160351-06-4 |
Source
|
| Record name | 4-(Tributylstannyl)pyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10395494 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(tributylstannyl)pyridine-3-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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